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Compound of Interest

Compound Name: Al-10-47

Cat. No.: B10824809

An In-depth Technical Guide to Al-10-47: A Small Molecule Inhibitor of the CBFB-RUNX
Interaction

Al-10-47 is a small molecule inhibitor that targets the protein-protein interaction between Core-
Binding Factor (3 (CBF[3) and Runt-related transcription factor (RUNX) proteins. This interaction
is crucial for the function of the CBFB-RUNX heterodimeric transcription factor complex, which
plays a pivotal role in normal development and is frequently dysregulated in various cancers,
including leukemia and basal-like breast cancer.[1][2] Al-10-47 was developed as a chemical
probe to study the effects of inhibiting this interaction and as a potential therapeutic agent.[1][3]

Core Properties of Al-10-47

The fundamental physicochemical and biological properties of Al-10-47 are summarized below.
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Property Value Reference
) ) Inhibitor of CBF3-RUNX
Mechanism of Action o [4]
binding
3.2 uM (in a FRET-based
IC50 [4]
assay)
Molecular Formula C13H8F3N30 [4]
Molecular Weight 279.22 g/mol [4]
CAS Number 1256094-31-1 [4]
Appearance Solid, Off-white to gray [4]
N 100 mg/mL in DMSO (requires
Solubility [4]

sonication)

Mechanism of Action and Signaling Pathway

Al-10-47 functions by binding to CBF[3, thereby preventing its association with RUNX proteins.
[2] The CBFB-RUNX complex is a heterodimeric transcription factor essential for the regulation

of genes involved in cellular processes such as proliferation, differentiation, and survival.[2] In a

normal physiological context, CBF3 enhances the DNA binding affinity of RUNX proteins.[1][5]

By disrupting this interaction, Al-10-47 effectively reduces the transcriptional activity of RUNX

proteins, leading to altered expression of their target genes.[1][2] This mechanism has shown

efficacy in cancer cells that are dependent on RUNX transcription factor activity.[1]

The simplified signaling pathway illustrating the mechanism of action of Al-10-47 is depicted

below.
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Prepare Cerulean-RUNX
and Venus-CBFj

:

[Mix Proteins (100 nM each)]

Add Al-10-47
(or DMSO control)

Measure FRET Signal
(525nm / 474nm)

Analyze Data
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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